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Compound of Interest

Compound Name: 4-Phenylcyclohexanone

Cat. No.: B041837

An In-depth Technical Guide to 4-Phenylcyclohexanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties, reactivity, and applications of 4-Phenylcyclohexanone. The information is intended
to support laboratory research, chemical synthesis, and drug development activities. All
guantitative data is summarized in structured tables, and key experimental methodologies are
detailed.

Core Properties and Identifiers

4-Phenylcyclohexanone is a white to off-white crystalline powder.[1] It is a versatile ketone
used as a key intermediate in the synthesis of various organic compounds.[1][2]

Chemical Identifiers
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Identifier Value
CAS Number 4894-75-1[2][3][4][5][6]
IUPAC Name 4-phenylcyclohexan-1-one[7][8][9]
EC Number 225-517-0[3][4][5]
MDL Number MFCD00001641[2][4][5][6]
Beilstein Registry No. 2045904(3][5]
PubChem CID 78605[8][10]
4-Phenylcyclohexan-1-one,
Synonyms Phenylcyclohexanone, Cyclohexanone, 4-

phenyl-[2][3]

Molecular and Physical Data

The fundamental molecular and physical characteristics of 4-Phenylcyclohexanone are

summarized below.

Property

Value

Molecular Formula

C12H140]3][4][6]

Molecular Weight 174.24 g/mol [3][4][5][6]
Off-white to cream powder or crystals[1][3][7]
Appearance
[11]
Melting Point 73-82 °C[2][5][71[12]
Boiling Point 158-160 °C at 12-16 mmHg[2][4]
Flash Point >100 °C (>212 °F)[2][13]
Density ~0.97 - 1.042 g/cm3[2][14]
N Insoluble in water; Soluble in organic solvents[3]
Solubility

[ol14]

Vapor Pressure

No information available[13]
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Spectral Data

Full spectral data is available from various chemical databases.

1H NMR: Spectra available.[15] Key shifts can be observed in deuterated chloroform
(CDCI5).[15]

e 13C NMR: Spectra available.[16][17] The carbonyl carbon and aromatic carbons show
characteristic shifts.[18]

e Mass Spectrometry (MS): GC-MS data confirms a molecular weight of 174.24.[4][19]

o Infrared (IR): IR spectra show characteristic peaks for the carbonyl group (C=0) and
aromatic ring.[20]

Chemical Profile and Reactivity

4-Phenylcyclohexanone exhibits reactivity typical of a ketone, making it a valuable precursor
in organic synthesis.

 Stability: The compound is stable under normal temperatures and pressures and
recommended storage conditions.[3][13]

e Incompatibilities: It is incompatible with strong oxidizing agents.[3][13]

e Hazardous Decomposition: Upon combustion, it may produce carbon monoxide, carbon
dioxide, and other irritating and toxic gases.[3][13]

Key Reactions

4-Phenylcyclohexanone serves as a substrate for several important chemical
transformations:

o Ruthenium-Catalyzed a-Alkylation: It reacts with tributylamine in the presence of a
Ruthenium catalyst to yield a-alkylated products like 2-butyl-4-phenylcyclohexanone and
2,6-dibutyl-4-phenylcyclohexanone.[2][21]
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¢ Wittig Reaction: The compound undergoes Wittig reactions with stabilized phosphorus
ylides, such as (carbethoxymethylene)triphenylphosphorane, often facilitated by microwave
irradiation to form alkenes.[2][21]

¢ Synthesis of Coumarins: It is used as a starting material in the preparation of coumarins
through dehydrogenation and Heck coupling reactions.[1][2]

+ Polymer Monomer Synthesis: It is a precursor for creating new cardo diamine monomers,
specifically 1,1-bis[4-(4-aminophenoxy)phenyl]-4-phenylcyclohexane, which are used in
advanced polymer development.[1][2]

Wittig Reagent
(e.g., (Carbethoxymethylene)-

triphenylphosphorane) Alkene Product
Wittig Reaction

Ru-Catalyzed
4-Phenylcyclohexanone a-Alkylation

a-Alkylated Products
(e.g., 2-Butyl-4-phenylcyclohexanone)

Multi-step Synthesis

Tributylamine + Ru Catalyst

Coumarin Derivatives

Dehydrogenation &
Heck Coupling Reagents

Click to download full resolution via product page

Caption: Key reactivity pathways of 4-Phenylcyclohexanone.

Applications in Research and Development

The unique structure of 4-Phenylcyclohexanone makes it a valuable intermediate in several
high-value applications.

o Pharmaceuticals: It is a key intermediate in the synthesis of CCR2 (C-C chemokine receptor
2) antagonists.[1][2] These antagonists are investigated for the treatment of inflammatory
diseases such as rheumatoid arthritis and atherosclerosis.[1][2]
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+ Polymer Chemistry: Used to prepare specialized cardo diamine monomers, which impart
unique properties like thermal stability and solubility to polyimides and other high-
performance polymers.[1][2]

¢ Liquid Crystals: The rigid phenylcyclohexyl structure is a common motif in liquid crystal
materials.[11][22]

+ Organic Synthesis: It serves as a versatile building block for preparing complex molecules,
including coumarins, which have applications in pharmaceuticals, dyes, and agrochemicals.

[1][]
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Caption: Major application areas for 4-Phenylcyclohexanone.

Experimental Protocols

The following are representative protocols for key reactions involving 4-
Phenylcyclohexanone. Researchers should adapt these procedures based on specific
laboratory conditions and safety assessments.

Protocol: Synthesis via Oxidation of 4-
Phenylcyclohexanol
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This protocol is adapted from general methods for oxidizing secondary alcohols to ketones.

e Setup: To a round-bottom flask equipped with a magnetic stirrer, add 4-phenylcyclohexanol
(1 equivalent) and a suitable organic solvent (e.g., dichloromethane) under an inert
atmosphere. Cool the mixture to 0 °C in an ice bath.

» Oxidation: Slowly add an oxidizing agent (e.g., pyridinium chlorochromate (PCC), 1.5
equivalents) portion-wise to the stirred solution, maintaining the temperature at 0-5 °C.

e Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material
is consumed.

o Workup: Upon completion, filter the mixture through a pad of silica gel or celite to remove the
chromium salts, washing with additional solvent.

 Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude
residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient)
to yield pure 4-Phenylcyclohexanone.

o Characterization: Confirm the identity and purity of the product using NMR and Mass
Spectrometry.
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Caption: Workflow for the synthesis of 4-Phenylcyclohexanone.
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Protocol: Microwave-Assisted Wittig Reaction

This protocol is a general guideline for the olefination of 4-Phenylcyclohexanone.

Preparation: In a microwave-safe reaction vessel, combine 4-Phenylcyclohexanone (1
equivalent) and a stabilized phosphorus ylide like
(carbethoxymethylene)triphenylphosphorane (1.1 equivalents). A high-boiling point,
microwave-compatible solvent (e.g., toluene or DMF) may be used, or the reaction can be
run under solvent-free conditions.

Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the
mixture at a set temperature (e.g., 120-150 °C) for a short duration (e.g., 5-20 minutes).
Power and time should be optimized for the specific instrument and scale.

Workup: After cooling, dilute the reaction mixture with a suitable solvent like diethyl ether or
ethyl acetate.

Purification: The triphenylphosphine oxide byproduct often precipitates and can be removed
by filtration. Wash the filtrate with water and brine, then dry over anhydrous magnesium
sulfate.[18] Concentrate the solvent and purify the crude product by flash chromatography to
isolate the desired alkene.

Safety, Handling, and Storage

» Handling: Use with adequate ventilation.[3] Avoid contact with skin, eyes, and clothing.[3][13]
Wash thoroughly after handling.[3] Minimize dust generation.[3]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances like
oxidizing agents.[3][13] Keep containers tightly closed when not in use.[3][13]

Personal Protective Equipment (PPE):

(¢]

Eyes: Wear appropriate protective eyeglasses or chemical safety goggles.[3][13]

[¢]

Skin: Wear appropriate protective gloves and clothing to prevent skin exposure.[3][13]

[¢]

Respiratory: If dust is generated, use a NIOSH-approved respirator (e.g., N95 dust mask).
[3][14]
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Fire Fighting: Use water spray, dry chemical, carbon dioxide, or appropriate foam to
extinguish fires.[3][13] Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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